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These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the experimental setup and protocols for utilizing Lanthanum
Bromide (LaBr₃) scintillators for gamma-ray spectroscopy. LaBr₃ scintillators are known for

their excellent energy resolution, fast decay time, and high light output, making them a superior

choice for various applications, including nuclear physics, medical imaging, and geological

exploration.[1][2][3]

Introduction to LaBr₃ Scintillators
Cerium-doped Lanthanum Bromide (LaBr₃:Ce) is an inorganic scintillator that offers

significant advantages over traditional materials like Sodium Iodide (NaI(Tl)). Its key features

include:

Exceptional Energy Resolution: LaBr₃ detectors can achieve an energy resolution of less

than 3% at 662 keV, allowing for precise identification of gamma-ray emitting isotopes.[4][5]

This high resolution is attributed to its high light output, which is approximately 165-170%

that of NaI(Tl).[3][4]

Fast Response: With a principal decay time of about 16-25 nanoseconds, LaBr₃ is well-

suited for applications requiring high count rates and excellent timing resolution.[1][3][6]

High Light Yield: LaBr₃ produces a large number of photons per MeV of absorbed energy

(~60,000-70,000 photons/MeV), contributing to its superior energy resolution.[1][4][7]
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However, it is important to note that LaBr₃ crystals are hygroscopic and must be hermetically

sealed.[8] They also exhibit intrinsic radioactivity due to the presence of ¹³⁸La, which

contributes to the background spectrum.[4][9]

Experimental Setup
A typical experimental setup for a LaBr₃ scintillator experiment consists of the following

components. The arrangement is crucial for optimizing performance and achieving high-quality

data.

Core Components
LaBr₃ Scintillator Crystal: The heart of the detector, which converts gamma-ray energy into

scintillation light. These are available in various sizes and are typically coupled to a light

sensor.[6][8]

Photomultiplier Tube (PMT) or Silicon Photomultiplier (SiPM): A light-sensing device that

converts the faint light from the scintillator into a measurable electrical signal. The choice of

PMT is critical to avoid saturation due to the high light output of LaBr₃.[7][8] Some setups

may utilize SiPMs, especially in applications requiring compactness and magnetic field

insensitivity.[10]

Voltage Divider: A resistive network that provides the necessary voltages to the dynodes of

the PMT.

Preamplifier: The first stage of signal amplification, typically positioned close to the detector

to minimize noise. A charge-sensitive preamplifier is commonly used.

Shaping Amplifier: This component shapes the preamplifier output pulse to optimize it for

digitization and analysis by the Multi-Channel Analyzer (MCA). It improves the signal-to-

noise ratio and prevents pulse pile-up.[11]

Multi-Channel Analyzer (MCA): An instrument that sorts the incoming pulses by their

amplitude (which is proportional to the gamma-ray energy) and generates a histogram, i.e.,

the energy spectrum.[11]

High Voltage (HV) Power Supply: Provides a stable high voltage to the PMT.[12]
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Data Acquisition (DAQ) System: A computer-based system to control the MCA and store the

acquired spectra for analysis.[13]

Shielding
To minimize background radiation from external sources, the detector is often placed inside a

shield made of low-background materials like lead and copper.[9]

Experimental Protocols
Protocol 1: Energy Resolution Measurement
This protocol details the steps to measure the energy resolution of a LaBr₃ detector, a key

performance metric.

Objective: To determine the full width at half maximum (FWHM) of a full-energy photopeak and

express it as a percentage of the peak's centroid energy.

Materials:

Complete LaBr₃ detector setup as described in Section 2.

Calibrated gamma-ray sources (e.g., ¹³⁷Cs at 662 keV, ⁶⁰Co at 1173 keV and 1332 keV, ²²Na

at 511 keV and 1275 keV).[1][11]

Procedure:

System Assembly: Connect the components as shown in the workflow diagram below.

Ensure all connections are secure.

HV and Amplifier Settings:

Apply the recommended high voltage to the PMT. Start with a lower voltage and gradually

increase it to the operating value to avoid damaging the tube. The optimal operating

voltage can be determined by measuring the energy resolution at different voltages and

selecting the value that provides the best resolution.[11]

Set the shaping amplifier gain so that the highest energy gamma-ray of interest falls within

the top quarter of the MCA's range.
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Set the amplifier shaping time. A typical value for LaBr₃ is around 0.5 µs to 4 µs, which is

long enough for full light collection.[1][5][11]

Background Measurement: Acquire a background spectrum for a sufficient amount of time

with no sources present. This will be subtracted from subsequent measurements.

Energy Calibration:

Place a calibration source with multiple, well-separated gamma-ray lines (e.g., ¹⁵²Eu) or a

set of single-line sources at a reproducible distance from the detector.

Acquire a spectrum for each source.

Identify the channel number corresponding to the centroid of each photopeak.

Perform a linear or quadratic fit of the known gamma-ray energies versus the channel

numbers to establish the energy calibration.

Data Acquisition:

Place the source of interest (e.g., ¹³⁷Cs) at the same calibrated distance from the detector.

Acquire a spectrum for a duration sufficient to obtain good statistics in the photopeak

(typically at least 10,000 counts).

Data Analysis:

Subtract the background spectrum from the acquired source spectrum.

Fit a Gaussian function to the full-energy photopeak of interest.

Determine the FWHM and the centroid of the fitted peak.

Calculate the energy resolution using the formula: Energy Resolution (%) = (FWHM /

Centroid Energy) * 100

Protocol 2: Timing Resolution Measurement
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This protocol describes how to measure the coincidence timing resolution of a LaBr₃ detector

system.

Objective: To measure the time difference distribution between two detectors detecting

coincident gamma-rays.

Materials:

Two identical LaBr₃ detector setups.

A positron-emitting source (e.g., ²²Na) that produces two back-to-back 511 keV annihilation

photons.[1][10]

Fast-timing electronics:

Constant Fraction Discriminators (CFDs)

Time-to-Amplitude Converter (TAC)

Delay lines

Procedure:

System Assembly:

Position the two LaBr₃ detectors 180 degrees apart with the ²²Na source placed at the

center.

Connect the anode output of each PMT to a CFD.

The output of one CFD will serve as the "start" signal for the TAC, and the other, after a

suitable delay, will be the "stop" signal.

The TAC output is then fed into an MCA.

Setting up Electronics:

Set the CFD thresholds just above the noise level to trigger on valid events.
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Adjust the delay line for the "stop" signal so that the coincidence peak falls within the

TAC's operational range.

Data Acquisition:

Acquire a timing spectrum with the MCA. The spectrum will show a peak corresponding to

the time difference between the detection of the two coincident gamma-rays.

Data Analysis:

Fit a Gaussian function to the timing peak.

The FWHM of this peak represents the coincidence timing resolution of the system.

Data Presentation
The performance of LaBr₃ scintillators is best summarized in tables for easy comparison.
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Property Typical Value References

Energy Resolution (FWHM)

at 662 keV (¹³⁷Cs) 2.6% - 3.5% [4][8]

at 511 keV (²²Na) ~3.6% [1]

at 122 keV (⁵⁷Co) ~6.8% [1]

Timing Resolution (FWHM)

Coincidence with BaF₂ ~260 ps [1]

Coincidence with plastic

scintillator
~275 ps [14]

Coincidence with another

LaBr₃ (SiPM-based)
~100 ps [10]

Other Properties

Light Yield (photons/MeV) ~60,000 - 70,000 [1][4][7]

Principal Decay Time (ns) 16 - 25 [1][3][6]

Density (g/cm³) 5.08 [3]

Peak Emission Wavelength

(nm)
380 [3][4]

Visualizations
The following diagrams illustrate the experimental workflows and logical relationships within a

LaBr₃ scintillator setup.
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Coincidence Timing Resolution Measurement Setup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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